1,4-dithiepan-6-yl[(7-methoxy-3,4-dihydro-2H-chromen-3-yl)methyl]amine

• IUPAC Name: N-[(7-methoxy-3,4-dihydro-2H-chromen-3-yl)methyl]-1,4-dithiepan-6-amine
• InChI: InChI=1S/C16H23NO2S2/c1-18-15-3-2-13-6-12(9-19-16(13)7-15)8-17-14-10-20-4-5-21-11-14/h2-3,7,12,14,17H,4-6,8-11H2,1H3
• InChI Key: RPSJFDZNFHNXGT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(CC(CO2)CNC3CSCCSC3)C=C1
• Molecular Formula: C16H23NO2S2
• Molecular Weight: 325.5 g/mol

Description

1,4-dithiepan-6-yl[(7-methoxy-3,4-dihydro-2H-chromen-3-yl)methyl]amine is a compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is synthesized using a specific method and has unique biochemical and physiological effects. In

Scientific Research Applications

Sorption and Environmental Remediation

Research on phenoxy herbicides, which share structural similarities with the compound , focuses on their sorption to soil and organic matter. This is critical for understanding the environmental fate and remediation strategies for such compounds. Sorption mechanisms are influenced by soil parameters like pH, organic carbon content, and iron oxides, suggesting potential environmental applications for related compounds in pollution control and remediation efforts (Werner, Garratt, & Pigott, 2012).

Pharmacological Significance

The structural similarity of certain compounds to neurotransmitters and their role in biosynthesis and excretion of hallucinogens or psychoactive substances indicates a potential pharmacological interest. Research into these relationships provides a foundation for developing therapeutic agents targeting neurotransmitter systems (Rosengarten & Friedhoff, 1976).

Advanced Oxidation Processes for Degradation

Advanced Oxidation Processes (AOPs) are effective in degrading nitrogen-containing compounds, which are resistant to conventional treatments. This research is relevant for water treatment technologies and the development of more efficient methods for degrading persistent organic pollutants, including those structurally related to the compound of interest (Bhat & Gogate, 2021).

Material Science and Corrosion Inhibition

Carbohydrate polymers have been identified as effective corrosion inhibitors for metal substrates, suggesting that compounds with functional groups capable of forming strong chemical interactions (e.g., amine, hydroxyl groups) could be applied in material science for protecting metals from corrosion. This highlights the potential application of similar compounds in coatings and material preservation technologies (Umoren & Eduok, 2016).

Biogenic Amines and Food Science

The study of biogenic amines, including their formation, detection, and impact on health, is crucial in food science, particularly in wine and fermented products. Understanding the microbial decarboxylation processes and strategies for controlling amine levels in food products can inform safety and quality control measures in the food industry (Guo, Yang, Peng, & Han, 2015).

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties. For example, the 7-methoxy-3,4-dihydro-2H-benzo[b][1,4]oxazine component has hazard statements H315-H319-H335, indicating that it may cause skin irritation, serious eye irritation, and may cause respiratory irritation.